Cas no 1706445-58-0 (5-Dibromomethyl-2-phenyl-benzooxazole)

• Product Name: 5-Dibromomethyl-2-phenyl-benzooxazole
• CAS No: 1706445-58-0
• MF: C₁₄H₉Br₂NO
• MW: 367.035362005234
• CID: 5181300
• Update Time: 2025-08-02

5-Dibromomethyl-2-phenyl-benzooxazole Chemical and Physical Properties

Names and Identifiers

• 5-Dibromomethyl-2-phenyl-benzooxazole

• Inchi： 1S/C14H9Br2NO/c15-13(16)10-6-7-12-11(8-10)17-14(18-12)9-4-2-1-3-5-9/h1-8,13H
• InChI Key： UCHKVRYBXAPVLF-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(Br)Br)C=C2N=C1C1=CC=CC=C1

Additional information on 5-Dibromomethyl-2-phenyl-benzooxazole

5-Dibromomethyl-2-phenyl-benzooxazole (CAS No. 1706445-58-0)

5-Dibromomethyl-2-phenyl-benzooxazole (CAS No. 1706445-58-0) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the class of benzooxazoles, which are aromatic heterocycles with a six-membered benzene ring fused to a five-membered oxazole ring. The benzooxazole core is further substituted with a dibromomethyl group at the 5-position and a phenyl group at the 2-position, conferring unique electronic and structural properties to the molecule.

The synthesis of 5-dibromomethyl-2-phenyl-benzooxazole typically involves multi-step reactions, often starting from readily available starting materials such as o-phenylenediamine or its derivatives. The introduction of the dibromomethyl group is achieved through bromination reactions, while the phenyl substitution is often introduced via nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods and transition metal-mediated processes have significantly streamlined the synthesis of such compounds, improving both yield and purity.

One of the most intriguing aspects of 5-dibromomethyl-2-phenyl-benzooxazole is its electronic properties. The conjugated system formed by the benzene ring and the oxazole moiety results in strong absorption in the ultraviolet-visible spectrum, making it a promising candidate for applications in optoelectronic devices. Additionally, the presence of bromine atoms introduces electron-withdrawing effects, which can modulate the compound's reactivity and stability. Recent studies have explored its potential as a building block for advanced materials, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In pharmacology, 5-dibromomethyl-2-phenyl-benzooxazole has shown potential as a lead compound for drug development. Its ability to interact with biological targets through hydrogen bonding and π–π interactions makes it a valuable scaffold for designing bioactive molecules. For instance, researchers have investigated its derivatives as inhibitors of kinase enzymes, which are implicated in various diseases including cancer and inflammatory disorders.

The physical properties of 5-dibromomethyl-2-phenyl-benzooxazole are also noteworthy. It exhibits good thermal stability, with a decomposition temperature exceeding 300°C under inert conditions. This stability makes it suitable for high-temperature applications in both academic research and industrial settings. Furthermore, its solubility in common organic solvents facilitates its use in various chemical transformations and analytical techniques.

From an environmental perspective, understanding the fate and toxicity of 5-dibromomethyl-2-phenyl-benzooxazole is crucial for its safe handling and application. Recent eco-toxicological studies have focused on its biodegradation pathways and potential impact on aquatic ecosystems. These studies have highlighted its moderate persistence in certain environments, emphasizing the need for responsible use and disposal practices.

In conclusion, 5-dibromomethyl-2-phenyl-benzooxazole (CAS No. 1706445-58-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation.